Cas no 1346604-96-3 (3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate)

• Product Name: 3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate
• CAS No: 1346604-96-3
• CID: 4553622
• Update Time: 2025-10-28

3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate Chemical and Physical Properties

Names and Identifiers

• 3-[(Methyl-d3)amino]-1-(thiophen-2-yl)propan-1-ol Oxalate
• 3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate

Additional information on 3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate

Introduction to 3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate (CAS No. 1346604-96-3) in Modern Chemical and Pharmaceutical Research

The compound 3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate, identified by the CAS number 1346604-96-3, represents a significant advancement in the field of medicinal chemistry and pharmacology. Its unique structural composition, featuring a thiophene ring, an amino group, and a methyl-d3 labeled moiety, positions it as a versatile intermediate in the synthesis of novel therapeutic agents. This introduction delves into the compound's chemical properties, potential applications, and its relevance to contemporary research, emphasizing its role in developing innovative pharmaceuticals.

At the core of the compound's significance lies its molecular architecture. The presence of a thiophen-2-yl substituent introduces aromaticity and electronic properties that can modulate biological activity. Thiophene derivatives are well-documented for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of a methyl-d3 label not only provides isotopic enrichment for analytical purposes but also potentially enhances metabolic stability, a crucial factor in drug design. Furthermore, the oxalate moiety serves as a protective group or a linker in multi-step synthetic pathways.

Recent research has highlighted the utility of 3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate as a building block in the synthesis of protease inhibitors. Proteases play pivotal roles in numerous biological processes, making them attractive targets for drug development. The thiophene ring's ability to interact with enzyme active sites has been leveraged to design molecules with high specificity and efficacy. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain proteases by mimicking natural substrates or by inducing conformational changes in the enzyme active site.

In addition to its protease inhibition potential, the compound has shown promise in the development of ligands for receptor-based therapies. The amino group and the flexible propanol side chain provide opportunities for further functionalization, enabling the creation of molecules that can selectively bind to specific receptors. Such ligands are essential for treating neurological disorders, where receptor dysregulation is a key pathological feature. Preliminary studies suggest that modifications to this scaffold could yield compounds with enhanced affinity and reduced off-target effects.

The use of methyl-d3 labeling in 3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate aligns with the growing trend in drug development towards isotopically labeled compounds. Deuterium labeling, particularly with deuterated methylene groups (d3), has been shown to improve metabolic stability and prolong drug half-life. This approach is particularly valuable in oral formulations where first-pass metabolism can significantly reduce bioavailability. The oxalate group also facilitates easy removal or conversion into other functional groups during synthetic transformations, making it an ideal precursor for complex drug molecules.

From a synthetic chemistry perspective, 3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate exemplifies the importance of heterocyclic compounds in medicinal chemistry. The integration of nitrogen-containing heterocycles like thiophene with aliphatic chains provides a rich chemical space for designing bioactive molecules. Advances in catalytic methods have further enhanced the accessibility of such compounds through efficient and scalable synthetic routes. For example, transition-metal-catalyzed cross-coupling reactions have enabled the facile construction of complex thiophene derivatives, which would be otherwise challenging to synthesize.

The compound's relevance extends to imaging agents and diagnostic tools as well. Thiophene-based molecules have been explored as contrast agents for magnetic resonance imaging (MRI) due to their paramagnetic properties when coordinated with metal ions like gadolinium. The structural flexibility of 3-(Methyl-d3)amino-1-(thiophen-2-yl)propan-1-ol Oxalate allows for modifications that could enhance its suitability as an MRI contrast agent by improving tissue penetration or reducing toxicity.

In conclusion, 3-(Methyl-d3)amino-1-(thiophen-2-y l)propan -1 -ol Oxalate (CAS No. 1346604 -96 - 3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for designing novel therapeutic agents targeting various diseases, including cancer and neurological disorders. The integration of isotopic labeling and protective groups further enhances its utility as a synthetic intermediate. As research continues to uncover new applications for thiophene derivatives, compounds like this are poised to play an increasingly important role in drug discovery and development.